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Compound of Interest

Compound Name: 4-Hydroxy-1-naphthaldehyde

Cat. No.: B1296455

Essential Safety and Handling Guide for 4-Hydroxy-
1-naphthaldehyde

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Hydroxy-1-naphthaldehyde
(CAS No: 7770-45-8). Adherence to these protocols is essential to minimize exposure and
ensure a safe laboratory environment.

Hazard Identification

4-Hydroxy-1-naphthaldehyde is classified as a hazardous substance. The primary hazards
are skin, eye, and respiratory irritation.[1] The signal word for this chemical is "Warning".[1]

GHS Hazard Classification Hazard Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

o H319 Causes serious eye irritation[1]
Irritation
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation[1]

Personal Protective Equipment (PPE) Summary
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Proper personal protective equipment is critical to ensure safety when handling 4-Hydroxy-1-

naphthaldehyde. The following table summarizes the recommended PPE.

Body Part Recommended Protection Specifications

Must conform to EN166 (EU)

Safety glasses with side-

Eyes/Face ) or be NIOSH (US) approved.
shields or Goggles
[21[3]
Nitrile rubber gloves are
) ] ] recommended. Gloves must
Skin Chemical-resistant gloves

be inspected for integrity

before each use.[3]

A lab coat, chemical-resistant

apron, or coveralls should be

Protective clothing

worn to prevent skin contact.

[3]4]

Required when handling small
quantities in well-ventilated

areas or if dusts are

N95 (or equivalent) particulate generated.[3] For large-scale

Respiratory respirator

use or emergencies, a self-
contained breathing apparatus
(SCBA) may be required.[2][3]
[5]

Chemical and Physical Properties

Property

Value

Molecular Formula

C11HsO2[1][6][7]

Molecular Weight 172.18 g/mol [1][6][8]
Appearance Yellow, powder solid[2]
Melting Point 179-182 °CJ[8]

CAS Number 7770-45-8[1][8]
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Operational and Disposal Plans

A strict operational plan is necessary to minimize exposure and ensure safe handling from
receipt to disposal.

Step-by-Step Handling Protocol

e Engineering Controls: Always handle 4-Hydroxy-1-naphthaldehyde in a well-ventilated
area, preferably within a certified chemical fume hood.[3] Ensure that eyewash stations and
safety showers are readily accessible and have been recently tested.[3]

e Don PPE: Before handling the chemical, put on all required PPE as outlined in the table
above.

» Weighing and Dispensing: To prevent the generation of dust, handle the solid compound
carefully. Use a spatula for transfers.

o During Use: Keep the container tightly closed when not in use.[2][5] Avoid breathing dust,
fumes, or gas.[2]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[5] Clean the work area and deaminate any equipment used. Dispose of contaminated
gloves and other disposable PPE as hazardous waste.[3]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[5]

[9]

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while

Skin Contact removing contaminated clothing and shoes. If
skin irritation persists, get medical
advice/attention.[5][9]

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing for at

least 15 minutes. If eye irritation persists, get

medical advice/attention.[5][9]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[5][9]

Storage and Disposal Plan

Storage:

o Store the chemical in a cool, dry, and well-ventilated place.[2][5]

o Keep the container tightly closed when not in use.[2][5]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]
Disposal:

e Waste containing 4-Hydroxy-1-naphthaldehyde is classified as hazardous waste and must
be disposed of accordingly.[3]
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o Collect surplus and non-recyclable material for disposal by a licensed waste disposal
company.[3]

» Do not dispose of it down the drain or into the environment.[2][10]

» All waste containers must be clearly labeled with "THAZARDOUS WASTE" and the chemical
name.[11]

Safe Handling Workflow
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1. Preparation

Preparation Handling Post-Handling Disposal Review SDS

Ensure engineering controls are functional
(fume hood, eyewash station)

Don appropriate PPE

Handle in a fume hood

Weigh and dispense carefully to avoid dust

Keep container closed when not in use

3. Post-Handling

Clean work area and decontaminate equipment

'

Wash hands and exposed skin

'

Remove and dispose of contaminated PPE

4. Didposal

Collect waste in a labeled hazardous waste container

Arrange for disposal by a licensed company

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Hydroxy-1-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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